Cas no 1183939-12-9 (n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide)

• Product Name: n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide
• CAS No: 1183939-12-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5250331
• Update Time: 2025-11-02

n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide
• Cyclobutanecarboxamide, N-ethyl-N-3-pyrrolidinyl-

• Inchi： 1S/C11H20N2O/c1-2-13(10-6-7-12-8-10)11(14)9-4-3-5-9/h9-10,12H,2-8H2,1H3
• InChI Key： XIMQJFNHYGIYQG-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N(CC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide

Comprehensive Overview of n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide (CAS No. 1183939-12-9)

The compound n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide (CAS No. 1183939-12-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclobutane ring with a pyrrolidine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide has surged, driven by advancements in medicinal chemistry and neuroscience. This compound's carboxamide group and ethyl-pyrrolidine side chain contribute to its solubility and binding affinity, making it a versatile intermediate in synthetic pathways. Its CAS No. 1183939-12-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the context of n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide is its potential role in central nervous system (CNS) research. The pyrrolidine ring is a common feature in neuroactive compounds, and its inclusion in this molecule has sparked interest in its possible pharmacokinetic properties. Researchers are exploring its interactions with neurotransmitter receptors, which could lead to breakthroughs in treating neurological disorders.

From a synthetic chemistry perspective, the preparation of n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide involves multi-step reactions, often starting with cyclobutanecarboxylic acid derivatives. The incorporation of the ethyl-pyrrolidine group requires careful optimization to ensure high yield and purity. This process is a hot topic in organic synthesis forums, where chemists share protocols for improving efficiency and scalability.

The compound's molecular weight and logP value are critical parameters for its application in drug design. These properties influence its bioavailability and metabolic stability, which are key considerations in preclinical development. Recent studies have highlighted its potential as a lead compound for optimizing drug-like properties, further elevating its status in the research community.

In addition to its pharmaceutical potential, n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide is also being investigated for its role in material science. Its rigid cyclobutane core and flexible pyrrolidine side chain offer unique opportunities for designing functional polymers and supramolecular assemblies. This dual applicability makes it a standout molecule in interdisciplinary research.

As the scientific community continues to explore the capabilities of n-Ethyl-N-(pyrrolidin-3-yl)cyclobutanecarboxamide, its CAS No. 1183939-12-9 remains a focal point in literature and patent filings. Future directions may include computational modeling to predict its interactions with biological targets and green chemistry approaches to streamline its synthesis. With its multifaceted potential, this compound is poised to play a pivotal role in advancing both therapeutic and technological innovations.